Cas no 179185-78-5 (2-Amino-2-(2,3-dihydro-1H-inden-1-yl)acetic acid)

2-Amino-2-(2,3-dihydro-1H-inden-1-yl)acetic acid is a chiral amino acid derivative featuring a fused indane ring structure, which imparts rigidity and stereochemical specificity. This compound serves as a valuable building block in asymmetric synthesis, particularly for the preparation of pharmacologically active molecules. Its unique indane backbone enhances conformational stability, making it useful in peptide mimetics and medicinal chemistry applications. The presence of both amino and carboxyl functional groups allows for further derivatization, enabling its incorporation into complex molecular architectures. High purity and well-defined stereochemistry ensure reproducibility in research and industrial applications, supporting its use in drug discovery and development.
2-Amino-2-(2,3-dihydro-1H-inden-1-yl)acetic acid structure
179185-78-5 structure
Product Name:2-Amino-2-(2,3-dihydro-1H-inden-1-yl)acetic acid
CAS No:179185-78-5
MF:C11H13NO2
MW:191.226423025131
MDL:MFCD20658678
CID:1026590
PubChem ID:21864365
Update Time:2025-05-20

2-Amino-2-(2,3-dihydro-1H-inden-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-2-(2,3-dihydro-1H-inden-1-yl)acetic acid
    • 2-aMino-2-indanylacetic acid
    • SCHEMBL255287
    • 1H-Indene-1-acetic acid, alpha-amino-2,3-dihydro-
    • AM20030189
    • D82325
    • MFCD20658678
    • CS-0155924
    • EN300-1722850
    • AKOS015999851
    • DTXSID20619012
    • 2-Amino-2-(2,3-dihydro-1H-inden-1-yl)aceticacid
    • 179185-78-5
    • Amino(2,3-dihydro-1H-inden-1-yl)acetic acid
    • 1H-Indene-1-acetic acid, a-amino-2,3-dihydro-
    • A24400
    • AS-77209
    • MDL: MFCD20658678
    • Inchi: 1S/C11H13NO2/c12-10(11(13)14)9-6-5-7-3-1-2-4-8(7)9/h1-4,9-10H,5-6,12H2,(H,13,14)
    • InChI Key: ASAYGFYEVSZTBI-UHFFFAOYSA-N
    • SMILES: OC(C(C1C2C=CC=CC=2CC1)N)=O

Computed Properties

  • Exact Mass: 191.094628657g/mol
  • Monoisotopic Mass: 191.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.2
  • Topological Polar Surface Area: 63.3Ų

2-Amino-2-(2,3-dihydro-1H-inden-1-yl)acetic acid Pricemore >>

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Additional information on 2-Amino-2-(2,3-dihydro-1H-inden-1-yl)acetic acid

2-Amino-2-(2,3-Dihydro-1H-inden-1-yl)Acetic Acid: A Comprehensive Overview

2-Amino-2-(2,3-dihydro-1H-inden-1-yl)acetic acid, also known by its CAS number 179185-78-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of an amino group attached to a substituted acetic acid moiety, with the indenyl group providing additional complexity and reactivity.

The structure of 2-amino-2-(2,3-dihydro-1H-inden-1-yl)acetic acid is characterized by a bicyclic system, which contributes to its stability and bioavailability. Recent studies have highlighted the importance of such structures in mimicking natural products and enhancing pharmacokinetic properties. Researchers have explored the synthesis of this compound through various routes, including nucleophilic substitution and coupling reactions, with a focus on optimizing yield and purity.

In terms of biological activity, 2-amino-2-(2,3-dihydro-1H-inden-1-yl)acetic acid has shown promise in several assays. For instance, it has demonstrated moderate inhibitory effects on certain enzymes implicated in neurodegenerative diseases. This suggests potential applications in the development of therapies for conditions such as Alzheimer's disease or Parkinson's disease. Additionally, recent findings indicate that the compound may exhibit anti-inflammatory properties, making it a candidate for studies in chronic inflammatory disorders.

The synthesis of CAS 179185-78-5 has been a focal point of recent research efforts. Scientists have employed advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation to streamline the production process. These methods not only enhance efficiency but also reduce environmental impact, aligning with current trends toward sustainable chemistry practices.

In conclusion, 2-amino-2-(2,3-dihydro-1H-inden-1-yli)acetic acid represents a valuable addition to the arsenal of compounds being investigated for therapeutic applications. Its unique structure, coupled with emerging insights into its biological activity and synthetic pathways, positions it as a promising candidate for future drug development.

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